1-cycloheptyl-4-(2-furylmethyl)piperazine oxalate

• IUPAC Name: 1-cycloheptyl-4-(furan-2-ylmethyl)piperazine;oxalic acid
• InChI: InChI=1S/C16H26N2O.C2H2O4/c1-2-4-7-15(6-3-1)18-11-9-17(10-12-18)14-16-8-5-13-19-16;3-1(4)2(5)6/h5,8,13,15H,1-4,6-7,9-12,14H2;(H,3,4)(H,5,6)
• InChI Key: VIPBSYLFODMXIR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCN(CC2)CC3=CC=CO3.C(=O)(C(=O)O)O
• Molecular Formula: C18H28N2O5
• Molecular Weight: 352.4 g/mol

Description

1-cycloheptyl-4-(2-furylmethyl)piperazine oxalate, also known as FMP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. FMP is a piperazine derivative that exhibits unique pharmacological properties, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 1-cycloheptyl-4-(2-furylmethyl)piperazine oxalate is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. This compound also modulates the activity of the glutamate system, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. It also enhances the activity of the NMDA receptor, which is involved in synaptic plasticity and learning.

Advantages and Limitations for Lab Experiments

One advantage of 1-cycloheptyl-4-(2-furylmethyl)piperazine oxalate is its ability to cross the blood-brain barrier, allowing it to exert its effects on the central nervous system. However, this compound is not widely available and can be expensive to synthesize, which may limit its use in lab experiments.

Future Directions

There are several future directions for research on 1-cycloheptyl-4-(2-furylmethyl)piperazine oxalate. One area of interest is its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential side effects. Finally, research on the synthesis of this compound may lead to the development of more efficient and cost-effective methods.

Scientific Research Applications

1-cycloheptyl-4-(2-furylmethyl)piperazine oxalate has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. This compound has also been investigated for its potential use in the treatment of drug addiction and schizophrenia.